Cas no 2171757-36-9 (4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171757-36-9
• MF: C₂₉H₂₇N₃O₅
• MW: 497.541787385941
• CID: 5940281
• PubChem ID: 165559849
• Update Time: 2025-05-20

4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171757-36-9
• 4-[benzyl(cyanomethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1505487

• Inchi： 1S/C29H27N3O5/c30-16-17-32(18-20-8-2-1-3-9-20)28(35)26(14-15-27(33)34)31-29(36)37-19-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h1-13,25-26H,14-15,17-19H2,(H,31,36)(H,33,34)
• InChI Key： BRDQXFFFMNIQBN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC#N)CC1C=CC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 497.19507097g/mol
• Monoisotopic Mass: 497.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 120Ų

Additional information on 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Recent Advances in the Study of 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171757-36-9)

The compound 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171757-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzyl(cyanomethyl)carbamoyl moiety, has shown promise in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, making it an indispensable tool in modern peptide chemistry.

Recent studies have focused on the synthesis and optimization of 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, aiming to enhance its efficiency and applicability in complex peptide assemblies. One notable advancement is the development of novel synthetic routes that improve yield and purity, addressing previous challenges associated with side reactions and byproduct formation. Researchers have also explored the compound's role in the construction of peptide-based therapeutics, where its structural attributes contribute to improved stability and bioavailability of the resulting peptides.

In addition to its synthetic utility, 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymatic targets, opening new avenues for the development of enzyme inhibitors and modulators. These findings are particularly relevant in the context of drug discovery, where the ability to precisely control enzyme activity is crucial for therapeutic intervention.

Furthermore, the compound's compatibility with automated peptide synthesizers has been a subject of recent research. Innovations in instrumentation and protocol optimization have enabled the seamless integration of 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid into high-throughput peptide production pipelines, significantly reducing synthesis time and labor costs. This advancement is expected to accelerate the discovery and development of peptide-based drugs, particularly in areas such as oncology, immunology, and infectious diseases.

Looking ahead, ongoing research aims to expand the scope of applications for 4-benzyl(cyanomethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, including its potential use in the design of peptide-drug conjugates (PDCs) and other hybrid therapeutics. The compound's versatility and adaptability make it a valuable asset in the toolkit of medicinal chemists and peptide scientists. As the field continues to evolve, further exploration of its properties and applications is anticipated to yield groundbreaking discoveries and innovations.